Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)-

• Molecular Formula: C17H14O
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 11,13,14,17-tetrahydrocyclopenta[a]phenanthren-12-one
• InChI: InChI=1S/C17H14O/c18-17-10-16-12-5-2-1-4-11(12)8-9-14(16)13-6-3-7-15(13)17/h1-6,8-9,13,15H,7,10H2
• InChI Key: AFXYVYPXVYFOKL-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(=O)CC3=C2C=CC4=CC=CC=C34
• CAS No.: 80299-44-1

Description

Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- is a chemical compound with the molecular formula C17H14O and a molecular weight of 234.29246 This compound is characterized by its unique structure, which includes multiple conjugated double bonds and a ketone functional group

Preparation Methods

The synthesis of Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- typically involves multiple steps, including the formation of the conjugated system and the introduction of the ketone group. Specific synthetic routes and reaction conditions can vary, but they generally involve the use of organic solvents, catalysts, and controlled temperatures to achieve the desired product. Industrial production methods may include large-scale reactions in specialized reactors to ensure high yield and purity .

Chemical Reactions Analysis

Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles under specific conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study conjugated systems and reaction mechanisms.

Biology: Researchers investigate its potential biological activities and interactions with biomolecules.

Medicine: It is explored for its potential therapeutic properties and as a precursor for drug development.

Industry: The compound is used in the synthesis of advanced materials and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- involves its interaction with specific molecular targets and pathways. The compound’s conjugated system allows it to participate in electron transfer reactions, which can affect various biochemical processes. Its ketone group can also form hydrogen bonds and interact with enzymes and receptors, influencing their activity .

Comparison with Similar Compounds

Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- can be compared with other similar compounds, such as:

Gona-1,3,5(10)-trien-17-one, 3-methoxy-: This compound has a similar conjugated system but includes a methoxy group, which can alter its chemical properties and reactivity.

Gona-1,3,5,7,9,15-hexaen-12-ol, (13xi,14xi)-: This compound contains a hydroxyl group instead of a ketone, which can affect its polarity and hydrogen bonding capabilities.

The uniqueness of Gona-1,3,5,7,9,15-hexaen-12-one, (13xi,14xi)- lies in its specific structure and functional groups, which confer distinct chemical and biological properties.